Cas no 2228995-72-8 (5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine
• CAS No: 2228995-72-8
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• CID: 6304339
• PubChem ID: 165695372
• Update Time: 2025-05-20

5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine
• EN300-1789707
• 2228995-72-8

• Inchi： 1S/C8H6FN3O/c9-5-2-1-3-11-7(5)8-6(10)4-12-13-8/h1-4H,10H2
• InChI Key： IGLUNQBZZWSHLJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 179.04948999g/mol
• Monoisotopic Mass: 179.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine

Introduction to 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine (CAS No. 2228995-72-8)

5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2228995-72-8, has garnered attention due to its structural features and its perceived utility in the development of novel therapeutic agents. The presence of a fluoropyridine moiety and an oxazole ring system imparts unique electronic and steric properties, making it a promising candidate for further investigation.

The compound's structure consists of a pyridine ring substituted with a fluorine atom at the 3-position, linked to an oxazole ring via an amine group at the 4-position of the oxazole. This arrangement not only contributes to its distinct chemical profile but also suggests potential interactions with biological targets. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and structural versatility. Among these, oxazole derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of a fluoropyridine moiety into such structures has further expanded their pharmacological potential.

The synthesis of 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoropyridine unit typically involves nucleophilic substitution or cross-coupling reactions, while the formation of the oxazole ring can be achieved through condensation reactions between β-diketones or β-ketoesters with hydrazines or hydroxylamines. The final step involves the introduction of the amine group at the 4-position of the oxazole ring.

The compound's biological activity has been explored in several preclinical studies. Notably, its interaction with various enzymes and receptors has been investigated to assess its potential as a lead compound for drug development. Initial studies have suggested that 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine exhibits inhibitory effects on certain kinases and other enzymes implicated in inflammatory pathways. These findings are particularly intriguing given the increasing interest in targeting inflammation-related diseases.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence pharmacokinetic properties such as bioavailability and metabolic stability has made them invaluable in drug design. In the case of 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine, the fluorine atom at the 3-position of the pyridine ring is expected to enhance binding affinity to biological targets while also improving metabolic resistance.

Furthermore, the oxazole ring system is known for its stability and ability to engage in hydrogen bonding interactions with biological molecules. This makes it an excellent scaffold for designing molecules that can interact with proteins and enzymes in a specific manner. The combination of these structural features makes 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine a compelling candidate for further exploration.

In recent research, computational methods have been increasingly employed to predict the biological activity of novel compounds before they are synthesized. Molecular docking studies have shown that 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-amine can bind effectively to several therapeutic targets, including kinases and transcription factors involved in cancer progression. These virtual screening results have provided valuable insights into potential pharmacological applications and have guided experimental efforts.

The compound's synthetic accessibility is another important consideration in its development as a therapeutic agent. While multi-step synthesis can be complex, advances in synthetic methodology have made it possible to produce such compounds on a scalable basis. Techniques such as flow chemistry and automated synthesis have significantly improved efficiency and yield, making it more feasible to explore their pharmaceutical potential.

Evaluation of the compound's pharmacokinetic properties is essential before it can be advanced into clinical trials. Studies assessing its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles are crucial steps in determining its suitability for therapeutic use. Preliminary data suggest that 5-(3-fluoropyridin-2-yl)-1,2-oxazol-4-am ine exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate metabolic clearance.

The development of novel therapeutic agents often involves iterative optimization based on initial findings. Researchers may modify various aspects of the molecular structure to improve potency, selectivity, and pharmacokinetic properties. For instance, exploring analogs with different substituents on the pyridine or oxazole rings could reveal additional biological activities or enhance existing ones.

The integration of interdisciplinary approaches has also been instrumental in advancing drug discovery efforts. Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology has led to more efficient identification and optimization of lead compounds like 5-(3-fluoropyridin -2 -yl)-1 ,2 -oxazol -4 -amine . This collaborative approach ensures that all aspects of drug development are considered comprehensively.

In conclusion，5-(3-fluoropyridin -2 -yl)-1 ,2 -oxazol -4 -amine (CAS No .2228995 -72 -8) represents an exciting opportunity for further exploration in pharmaceutical chemistry . Its unique structural features ，potential biological activities ���and favorable pharmacokinetic properties make it a promising candidate for developing novel therapeutic agents . Continued research efforts will be essential to fully elucidate its therapeutic potential and bring it closer to clinical application .